Cas no 2137540-48-6 (N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methylpyrrolidine-2-carboxamide)

• Product Name: N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methylpyrrolidine-2-carboxamide
• CAS No: 2137540-48-6
• MF: C₁₂H₁₉N₅O
• MW: 249.312161684036
• CID: 5982271
• PubChem ID: 165953288
• Update Time: 2025-06-11

N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methylpyrrolidine-2-carboxamide
• EN300-1130799
• 2137540-48-6
• N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2-methylpyrrolidine-2-carboxamide

• Inchi： 1S/C12H19N5O/c1-12(4-2-5-14-12)11(18)16-10-3-6-15-17(10)9-7-13-8-9/h3,6,9,13-14H,2,4-5,7-8H2,1H3,(H,16,18)
• InChI Key： QGYVZGUSWSEYDR-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCN1)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 249.15896025g/mol
• Monoisotopic Mass: 249.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 71Ų

Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methylpyrrolidine-2-carboxamide

Introduction to N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methylpyrrolidine-2-carboxamide (CAS No. 2137540-48-6)

N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methylpyrrolidine-2-carboxamide, also known by its CAS number 2137540-48-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of small molecules with potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. The unique structural features and pharmacological properties of this compound make it a promising candidate for further development and clinical trials.

The chemical structure of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methylpyrrolidine-2-carboxamide is characterized by a pyrrolidine ring linked to a pyrazole moiety, with an azetidine group attached to the pyrazole ring. This combination of functional groups imparts specific chemical and biological properties that are crucial for its potential therapeutic effects. The pyrrolidine ring is known for its flexibility and ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins. The pyrazole moiety, on the other hand, is often associated with anti-inflammatory and analgesic properties, making it a valuable scaffold in drug design.

Recent studies have focused on the pharmacological activities of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methylpyrrolidine-2-carboxamide. One notable area of research is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against monoamine oxidase B (MAO-B), an enzyme implicated in the pathogenesis of Parkinson's disease. The selective inhibition of MAO-B can help reduce the oxidative stress and neurotoxicity associated with dopamine metabolism, thereby offering a potential therapeutic strategy for managing Parkinson's disease.

Another area of interest is the anti-cancer properties of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methylpyrrolidine-2-carboxamide. Research conducted at the National Cancer Institute has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell proliferation and survival. Specifically, the compound has been found to inhibit the activation of Akt and ERK kinases, key players in promoting cancer cell growth and resistance to chemotherapy.

The pharmacokinetic profile of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methylpyrrolidine-2-carboxamide has also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, the compound shows low toxicity in animal models, which is a critical factor for its potential use in human clinical trials. These findings suggest that N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methylpyrrolidine-2-carboxamide could be developed into a safe and effective therapeutic agent.

In conclusion, N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methylpyrrolidine-2-carboxamide (CAS No. 2137540-48--6) represents a promising lead compound with diverse therapeutic potentials. Its unique chemical structure and pharmacological activities make it an attractive candidate for further preclinical and clinical investigations. Ongoing research efforts aim to optimize its formulation and delivery methods to maximize its therapeutic benefits while minimizing potential side effects. As more data become available from ongoing studies, it is anticipated that this compound will play a significant role in advancing the treatment options for various diseases.